Cas no 1500924-89-9 (2-methyl-1,3-benzoxazole-7-carbaldehyde)

• Product Name: 2-methyl-1,3-benzoxazole-7-carbaldehyde
• CAS No: 1500924-89-9
• MF: C₉H₇NO₂
• MW: 161.157382249832
• CID: 4672627
• PubChem ID: 71627098
• Update Time: 2025-10-28

2-methyl-1,3-benzoxazole-7-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Methylbenzo[d]oxazole-7-carbaldehyde
• FCH2485638
• 2-Methylbenzo[d]oxazole-7-carboxaldehyde
• AX8256532
• 2-methyl-1,3-benzoxazole-7-carbaldehyde
• 1500924-89-9
• SCHEMBL20212697
• G15167
• 7-Benzoxazolecarboxaldehyde, 2-methyl-

• Inchi： 1S/C9H7NO2/c1-6-10-8-4-2-3-7(5-11)9(8)12-6/h2-5H,1H3
• InChI Key： FOBQOLLAQRZWBP-UHFFFAOYSA-N
• SMILES： O1C(C)=NC2C=CC=C(C=O)C1=2

Computed Properties

• Exact Mass: 161.047678466g/mol
• Monoisotopic Mass: 161.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1
• XLogP3: 1.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 2-methyl-1,3-benzoxazole-7-carbaldehyde

Introduction to 2-Methyl-1,3-Benzoxazole-7-Carbaldehyde (CAS No: 1500924-89-9)

The compound 2-Methyl-1,3-Benzoxazole-7-Carbaldehyde, identified by the CAS number 1500924-89-9, is a significant molecule in the field of organic chemistry. This compound belongs to the class of benzoxazoles, which are heterocyclic aromatic compounds with a wide range of applications in pharmaceuticals, agrochemicals, and materials science. The structure of 2-Methyl-1,3-Benzoxazole-7-Carbaldehyde consists of a benzene ring fused with an oxazole ring, where the oxazole ring contains a methyl group at position 2 and a formyl group (aldehyde) at position 7.

The synthesis of 2-Methyl-1,3-Benzoxazole-7-Carbaldehyde involves various methods, including condensation reactions and oxidation processes. Recent studies have focused on optimizing these synthetic pathways to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the reaction process while maintaining high product quality.

In terms of applications, 2-Methyl-1,3-Benzoxazole-7-Carbaldehyde has shown potential in the pharmaceutical industry as a precursor for drug development. Its unique structure allows for diverse functionalization, making it a valuable building block in medicinal chemistry. Additionally, this compound exhibits interesting photophysical properties, which have been exploited in materials science for applications such as fluorescent sensors and optoelectronic devices.

Recent research has highlighted the biological activity of 2-Methyl-1,3-Benzoxazole-7-Carbaldehyde. Studies have demonstrated its potential as an anti-inflammatory agent and its ability to inhibit certain enzymes associated with neurodegenerative diseases. Furthermore, investigations into its antioxidant properties have opened avenues for its use in cosmetic formulations and food additives.

The environmental impact of 2-Methyl-1,3-Benzoxazole-7-Carbaldehyde has also been a topic of interest. Researchers have evaluated its biodegradability and toxicity profiles under various conditions. These studies are crucial for ensuring the safe handling and disposal of this compound in industrial settings.

In conclusion, 2-Methyl-1,3-Benzoxazole-7-Carbaldehyde (CAS No: 1500924-89-) is a versatile compound with promising applications across multiple disciplines. Its structural features and reactivity make it an attractive candidate for further research and development. As advancements in synthetic methods and understanding of its properties continue to evolve, this compound is poised to play an increasingly important role in both academic and industrial contexts.